Cas no 1269483-94-4 (Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester )

• Product Name: Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 1269483-94-4
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• MDL: MFCD18452154
• CID: 5178131
• Update Time: 2025-10-28

Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[(5-bromo-8-quinolinyl)methyl]carbamate (ACI)
• Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD18452154
• Inchi： 1S/C15H17BrN2O2/c1-15(2,3)20-14(19)18-9-10-6-7-12(16)11-5-4-8-17-13(10)11/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key： FJSBXDYMHIAUMW-UHFFFAOYSA-N
• SMILES： O=C(NCC1C2C(=CC=CN=2)C(Br)=CC=1)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(5-Bromo-8-Quinolinyl)Methyl]-, 1,1-Dimethylethyl Ester

Carbamic acid derivatives have long been of interest in organic chemistry due to their versatile applications in drug design, material science, and catalysis. Among these derivatives, the compound Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1269483-94-4) stands out as a promising molecule with unique structural features and potential biological activities. This compound is a member of the carbamate family, characterized by its quinoline-based structure and ester functionality.

The molecular structure of Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester consists of a quinoline ring system substituted with a bromine atom at position 5 and an N-substituted carbamate group at position 8. The carbamate group is further esterified with a 1,1-dimethylethyl (tert-butyl) group. This combination of functional groups provides the molecule with both electronic and steric properties that are highly desirable in various chemical reactions and biological assays.

Recent studies have highlighted the potential of quinoline-based carbamates in medicinal chemistry. For instance, researchers have explored the use of such compounds as inhibitors of protein kinases and other enzymes involved in disease pathways. The bromine substitution at position 5 of the quinoline ring is particularly significant as it introduces electron-withdrawing effects that can enhance the molecule's binding affinity to target proteins. Additionally, the tert-butyl ester group contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability.

From a synthetic perspective, Carbamic acid, N-[(5-bromo-8-quinolinyl)methyl]-, 1,1-dimethylethyl ester can be synthesized via a multi-step process involving quinoline derivatization and carbamate formation. The synthesis typically begins with the bromination of quinoline at position 5 using standard electrophilic aromatic substitution techniques. Subsequently, the amino group at position 8 is subjected to alkylation to introduce the methylene group connected to the carbamate moiety. Finally, the carboxylic acid group is converted into an ester using tert-butanol under acidic conditions.

The application of this compound extends beyond traditional pharmaceutical research. Recent advancements in materials science have demonstrated its utility as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the quinoline ring can act as coordinating sites for metal ions, enabling the formation of robust and functional materials with applications in gas storage and catalysis.

In terms of biological activity, Carbamic acid derivatives have shown promise as anti-inflammatory agents due to their ability to modulate cyclooxygenase (COX) enzymes. Specifically, certain analogs have exhibited selective inhibition of COX-2 over COX-1, making them potential candidates for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Furthermore, computational studies using molecular docking techniques have revealed that N-substituted quinolinyl carbamates can interact with key residues in enzyme active sites through hydrogen bonding and π–π interactions. These findings underscore their potential as lead compounds for drug discovery efforts targeting various therapeutic areas such as cancer and neurodegenerative diseases.

In conclusion,Carbamic acid,N -[(5-bromo -8 -quinolinyl )methyl ]-,1 ,1 -dimethylethyl ester represents a valuable compound in modern chemical research. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As ongoing research continues to uncover new applications for this compound,it is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.